Cas no 61785-80-6 (Morpholine, 4-(5-chloro-2,4-dinitrophenyl)-)
61785-80-6 structure
Product Name:Morpholine, 4-(5-chloro-2,4-dinitrophenyl)-
CAS No:61785-80-6
MF:C10H10ClN3O5
MW:287.656501293182
CID:466197
PubChem ID:2842385
Update Time:2025-04-19
Morpholine, 4-(5-chloro-2,4-dinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 4-(5-chloro-2,4-dinitrophenyl)-
- 4-(5-chloro-2,4-dinitrophenyl)morpholine
- SR-01000205729
- 61785-80-6
- SCHEMBL12218095
- SR-01000205729-1
- DTXSID70385699
-
- Inchi: 1S/C10H10ClN3O5/c11-7-5-9(12-1-3-19-4-2-12)10(14(17)18)6-8(7)13(15)16/h5-6H,1-4H2
- InChI Key: AJNDFFJTHXEWAU-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)N1CCOCC1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 287.031
- Monoisotopic Mass: 287.0308981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 98.75
Morpholine, 4-(5-chloro-2,4-dinitrophenyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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